Cas no 2228119-96-6 (tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate
• CAS No: 2228119-96-6
• MF: C₁₁H₂₄N₂O₃
• MW: 232.319863319397
• CID: 6040522
• PubChem ID: 165662173
• Update Time: 2025-05-23

tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate
• EN300-1902695
• 2228119-96-6

• Inchi： 1S/C11H24N2O3/c1-8(6-9(14)7-12)13(5)10(15)16-11(2,3)4/h8-9,14H,6-7,12H2,1-5H3
• InChI Key： SYNVHBHNGOBDKQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)CC(CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.17869263g/mol
• Monoisotopic Mass: 232.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228119-96-6 and Product Name: *tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate*

The compound with the CAS number 2228119-96-6 and the product name tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound consists of a carbamate functional group attached to a tert-butyl moiety, which is linked to an aliphatic chain containing both amino and hydroxyl substituents. This specific arrangement of functional groups imparts unique reactivity and biological activity, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including herbicides, insecticides, and pharmaceuticals. The presence of both amino and hydroxyl groups in the structure of tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate suggests that it may exhibit a broad spectrum of biological activities.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The tert-butyl group provides stability to the molecule, while the aliphatic chain with amino and hydroxyl substituents offers opportunities for further functionalization. This makes it an attractive scaffold for designing new drugs with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of carbamate derivatives in addressing various therapeutic challenges. For instance, carbamates have been shown to possess anti-inflammatory, analgesic, and anti-microbial properties. The structural features of tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate align well with these properties, suggesting that it could be a promising candidate for developing new therapeutic agents.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, is essential to achieve the desired product. Researchers have been exploring various synthetic routes to improve the efficiency and scalability of producing this compound.

In addition to its synthetic significance, tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate has also been studied for its potential applications in drug delivery systems. The presence of hydrophilic and lipophilic regions in its structure makes it suitable for formulating into various dosage forms, including oral tablets, injectables, and topical creams. This versatility could enhance its therapeutic utility across different medical conditions.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, it could interact with specific enzymes or receptors involved in disease pathways, leading to therapeutic effects. Further research is needed to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. The study of compounds like tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate exemplifies this collaborative effort. By leveraging cutting-edge research methodologies and interdisciplinary knowledge, scientists can accelerate the discovery and development of new drugs that meet unmet medical needs.

In conclusion, the compound with CAS number 2228119-96-6 and the product name tert-butyl N-(5-amino-4-hydroxypentan-2-yl)-N-methylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound holds promise for advancing therapeutic strategies across various medical disciplines.